Cas no 1864062-66-7 (3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride)

• Product Name: 3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride
• CAS No: 1864062-66-7
• MF: C₁₂H₁₆Cl₃NS
• MW: 312.68613910675
• CID: 5710976
• PubChem ID: 72716544
• Update Time: 2025-09-27

3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864062-66-7
• 3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride
• 3-([(2,6-DICHLOROPHENYL)SULFANYL]METHYL)PIPERIDINE HYDROCHLORIDE
• AKOS026746933
• F2167-0575
• 3-([(2,6-DICHLOROPHENYL)SULFANYL]METHYL)PIPERIDINEHYDROCHLORIDE
• EN300-241420
• 3-[(2,6-dichlorophenyl)sulfanylmethyl]piperidine;hydrochloride

• Inchi： 1S/C12H15Cl2NS.ClH/c13-10-4-1-5-11(14)12(10)16-8-9-3-2-6-15-7-9;/h1,4-5,9,15H,2-3,6-8H2;1H
• InChI Key： NMDJDHQISJXMDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1SCC1CNCCC1)Cl.Cl

Computed Properties

• Exact Mass: 311.006904g/mol
• Monoisotopic Mass: 311.006904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride

Research Briefing on 3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride (CAS: 1864062-66-7)

3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride (CAS: 1864062-66-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential therapeutic applications. The presence of the dichlorophenyl and piperidine moieties suggests possible interactions with biological targets, making it a candidate for drug development in areas such as central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on the synthesis and pharmacological evaluation of 3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) reported the compound's efficacy as a modulator of specific neurotransmitter receptors, highlighting its potential in treating neurological conditions. The research employed in vitro and in vivo models to assess the compound's binding affinity and selectivity, revealing promising results that warrant further investigation.

Another significant development involves the compound's role in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride exhibits inhibitory activity against certain bacterial strains, including multidrug-resistant pathogens. The study utilized molecular docking simulations and minimum inhibitory concentration (MIC) assays to elucidate the compound's mechanism of action, suggesting its potential as a novel antibiotic scaffold.

The synthesis of 3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, addressing previous challenges related to yield and purity. This advancement is critical for facilitating large-scale production and further preclinical studies.

In conclusion, 3-{[(2,6-dichlorophenyl)sulfanyl]methyl}piperidine hydrochloride (CAS: 1864062-66-7) represents a compound with multifaceted therapeutic potential. Ongoing research continues to explore its applications in neurology and infectious diseases, supported by robust pharmacological data and improved synthetic methodologies. Future studies are expected to focus on clinical translation and the development of derivatives with enhanced efficacy and safety profiles.